molecular formula C7H5Br2NO2 B6238882 methyl 2,5-dibromopyridine-4-carboxylate CAS No. 1214378-73-0

methyl 2,5-dibromopyridine-4-carboxylate

Cat. No.: B6238882
CAS No.: 1214378-73-0
M. Wt: 294.9
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2,5-dibromopyridine-4-carboxylate is a useful research compound. Its molecular formula is C7H5Br2NO2 and its molecular weight is 294.9. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Amination Reactions

Methyl 2,5-dibromopyridine-4-carboxylate serves as a precursor in amination reactions to produce diaminopyridines or their mixtures, which are significant in synthesizing complex organic molecules. The amination of dibromopyridines, including the isomeric forms like 2,5-dibromopyridine, with potassium amide in liquid ammonia, results in products like diaminopyridines and, in some cases, 4-amino-2-methylpyrimidine. This pathway demonstrates the compound's role in synthesizing nitrogen-containing heterocycles, essential in pharmaceuticals and agrochemicals (Streef & Hertog, 2010).

Synthesis of Aminopyridinecarboxylic Acids

The compound is utilized in the synthesis of aminopyridinecarboxylic acids, offering a method to introduce amino groups into the pyridine ring, leading to compounds with potential biological activity. Monoamination followed by carbonylation and hydrolysis of methyl esters derived from dibromopyridines, including the 2,5-dibromopyridine derivative, furnishes (alkylamino)pyridinecarboxylic acids in satisfactory yields. This method highlights the versatility of this compound in synthesizing functionalized pyridines, which are valuable in medicinal chemistry and materials science (Okamoto et al., 2012).

Electrocatalytic Carboxylation

This compound is also involved in electrocatalytic processes, such as the carboxylation of 2-amino-5-bromopyridine with CO2 in ionic liquids to produce 6-aminonicotinic acid. This process exemplifies the compound's role in carbon capture and utilization strategies, converting CO2 into value-added chemicals in a sustainable manner. The methodology avoids the use of volatile and toxic solvents, showcasing an environmentally benign approach to chemical synthesis (Feng et al., 2010).

Antimicrobial Activity

Research into derivatives of methyl 2-aminopyridine-4-carboxylate, closely related to the topic compound, has shown that certain derivatives exhibit significant antimicrobial activity. This finding suggests the potential of this compound and its derivatives in developing new antimicrobial agents, highlighting its importance in pharmaceutical research (Nagashree et al., 2013).

Mechanism of Action

Target of Action

Methyl 2,5-dibromopyridine-4-carboxylate is a chemical compound that is used in scientific research The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It is known that pyridines can be elaborated into substituted and functionalized structures based on organometallic chemistry This suggests that the compound may interact with its targets through organometallic reactions

Biochemical Pathways

Pyridines are known to display a diversified reactivity profile , suggesting that this compound could potentially affect multiple pathways. More research is needed to summarize the affected pathways and their downstream effects.

Result of Action

Given the compound’s potential for organometallic reactions , it may induce changes at the molecular level, which could translate to observable effects at the cellular level. More research is needed to describe these effects.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,5-dibromopyridine-4-carboxylate involves the bromination of 2-methyl-5-pyridinecarboxylic acid followed by esterification with methanol.", "Starting Materials": [ "2-methyl-5-pyridinecarboxylic acid", "Bromine", "Methanol", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-5-pyridinecarboxylic acid in acetic acid and add bromine dropwise with stirring until the solution turns yellow.", "Step 2: Add sodium hydroxide to the solution until the pH reaches 7-8.", "Step 3: Extract the product with ethyl acetate and wash with water.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain 2,5-dibromopyridine-4-carboxylic acid.", "Step 5: Dissolve 2,5-dibromopyridine-4-carboxylic acid in methanol and add sulfuric acid as a catalyst.", "Step 6: Heat the mixture under reflux for several hours until the reaction is complete.", "Step 7: Cool the mixture and add sodium bicarbonate to neutralize the acid.", "Step 8: Extract the product with ethyl acetate and wash with water.", "Step 9: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent to obtain methyl 2,5-dibromopyridine-4-carboxylate." ] }

CAS No.

1214378-73-0

Molecular Formula

C7H5Br2NO2

Molecular Weight

294.9

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.